![molecular formula C17H15BrN2OS B2414607 N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide CAS No. 476283-53-1](/img/structure/B2414607.png)
N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide, also known as BB-94, is a synthetic compound that belongs to the family of hydroxamic acid-based matrix metalloproteinase inhibitors (MMPIs). MMPIs have been shown to be effective in the treatment of various diseases, including cancer and arthritis. BB-94 has been extensively studied for its potential as a therapeutic agent due to its ability to inhibit MMPs, which play a crucial role in the progression of many diseases.
Scientific Research Applications
Synthesis and Derivative Formation
- Research has shown that derivatives of benzothiazole compounds, like N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide, can be synthesized and have potential applications in various fields. For instance, Denisenko et al. (2011) demonstrated the synthesis of related derivatives with potential applications in chemical research (Denisenko, A. V., et al., 2011).
Antimicrobial Activity
- Bhagat et al. (2012) studied similar benzothiazole compounds, which were found to have antimicrobial properties against a range of bacteria, indicating potential applications in developing new antimicrobial agents (Bhagat, T., et al., 2012).
Photodynamic Therapy and Cancer Treatment
- A study by Pişkin et al. (2020) on zinc phthalocyanine derivatives related to benzothiazole compounds highlighted their potential use in photodynamic therapy, particularly for cancer treatment, due to their properties like high singlet oxygen quantum yield (Pişkin, M., et al., 2020).
Antiproliferative Activity
- Compounds similar to N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide have been shown to possess antiproliferative activity against cancer cell lines, as demonstrated by Corbo et al. (2016) in their study on N-1,3-benzothiazol-2-ylbenzamide derivatives (Corbo, F., et al., 2016).
Antitumor and Antimalarial Activity
- The potential antitumor and antimalarial activities of benzothiazole-based compounds have been explored, as evidenced in a study by Coetzee et al. (2011), where ylideneamine functionalized heterocyclic ligands related to benzothiazole demonstrated increased activity in these areas (Coetzee, J., et al., 2011).
Corrosion Inhibition
- Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors. Hu et al. (2016) synthesized benzothiazole derivatives that showed high efficiency in protecting steel against corrosion in acidic environments (Hu, Zhiyong, et al., 2016).
properties
IUPAC Name |
N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2OS/c1-10-4-5-12(8-11(10)2)16(21)19-17-20(3)14-7-6-13(18)9-15(14)22-17/h4-9H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEQWBEAXNKHWPU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Br)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.